Cas no 966-06-3 (Estra-1,3,5(10)-trien-17-one,3,16-dihydroxy-, (16b)-)

• Product name: Estra-1,3,5(10)-trien-17-one,3,16-dihydroxy-, (16b)-
• CAS No: 966-06-3
• MF: C₁₈H₂₂O₃
• MW: 286.365485668182
• CID: 797455
• PubChem ID: 22833517

Estra-1,3,5(10)-trien-17-one,3,16-dihydroxy-, (16b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3,16-dihydroxy-, (16b)-
• (8R,9S,13S,14S)-3,16-dihydroxy-13-methyl-7,8,9,11,12,14,15,16 octahydro-6H-cyclopenta[a]phenanthren-17-one
• DTXSID301316033
• 16beta-Hydroxyestrone
• Q27159788
• 16b-Hydroxyestrone
• (16beta)-3,16-dihydroxyestra-1,3,5(10)-trien-17-one
• 3,16beta-dihydroxyestra-1,3,5(10)-trien-17-one
• 3,16beta-dihydroxy-estra-1,3,5(10)-trien-17-one
• SCHEMBL224256
• CHEBI:87628
• CHEMBL1908079
• 3,16-dihydroxy-Estra-1,3,5(10)-trien-17-one
• 3,16-Dihydroxyestra-1,3,5(10)-trien-17-one
• LMST02010046
• 966-06-3

• Inchi： InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-16,19-20H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,18+/m1/s1
• InChI Key： WPOCIZJTELRQMF-LFRCEIEQSA-N
• SMILES： CC12CCC3C(C1CC(C2=O)O)CCC4=C3C=CC(=C4)O

Computed Properties

• Exact Mass: 286.15689456g/mol
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų